Cas no 2354338-14-8 ((4-Chloro-3-formylphenyl)boronic acid)

• Product Name: (4-Chloro-3-formylphenyl)boronic acid
• CAS No: 2354338-14-8
• MF: C₇H₆BClO₃
• MW: 184.384741306305
• CID: 5074952
• PubChem ID: 86812079
• Update Time: 2026-03-01

(4-Chloro-3-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-formylphenyl)boronic acid
• 4-CHLORO-3-FORMYLPHENYLBORONIC ACID
• XH0887
• (4-Chloro-3-formylphenyl)boronicacid
• 2354338-14-8
• EN300-7399079
• E93312
• CS-0178452
• MFCD28101633

• Inchi： 1S/C7H6BClO3/c9-7-2-1-6(8(11)12)3-5(7)4-10/h1-4,11-12H
• InChI Key： KRAAFMSZJGQITE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=CC=1C=O

Computed Properties

• Exact Mass: 184.0098519g/mol
• Monoisotopic Mass: 184.0098519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (4-Chloro-3-formylphenyl)boronic acid

Introduction to (4-Chloro-3-formylphenyl)boronic acid (CAS No. 2354338-14-8)

(4-Chloro-3-formylphenyl)boronic acid (CAS No. 2354338-14-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functional group and the presence of a chloro and formyl substituent, offers a wide range of applications in both academic research and industrial settings.

The chemical structure of (4-Chloro-3-formylphenyl)boronic acid is particularly intriguing due to its ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The boronic acid moiety is known for its reactivity in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of (4-Chloro-3-formylphenyl)boronic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that the unique combination of the chloro and formyl groups on the phenyl ring significantly enhanced the binding affinity and selectivity of the resulting inhibitors, making them promising candidates for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in medicinal chemistry, (4-Chloro-3-formylphenyl)boronic acid has also shown promise in materials science. A 2022 study published in Advanced Materials reported the use of this compound as a building block for constructing covalent organic frameworks (COFs). COFs are highly porous materials with tunable properties that can be tailored for specific applications, such as gas storage, catalysis, and drug delivery. The researchers found that the boronic acid functional group facilitated the formation of robust and stable COFs with high surface areas and excellent thermal stability.

The synthetic accessibility of (4-Chloro-3-formylphenyl)boronic acid further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot procedure that combines aromatic substitution reactions with boronic acid formation. These methods not only improve yield and purity but also reduce environmental impact by minimizing waste generation.

From a safety perspective, it is important to note that while (4-Chloro-3-formylphenyl)boronic acid is not classified as a hazardous material, proper handling and storage practices should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, (4-Chloro-3-formylphenyl)boronic acid (CAS No. 2354338-14-8) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.